Cas no 2757916-51-9 (5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid)

• Product Name: 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid
• CAS No: 2757916-51-9
• MF: C₉H₉FO₅S
• MW: 248.228165388107
• CID: 5464573
• PubChem ID: 165759874
• Update Time: 2025-05-22

5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(fluorosulfonyl)-2-methoxy-4-methylbenzoic acid
• Z4561806647
• 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid

• Inchi： 1S/C9H9FO5S/c1-5-3-7(15-2)6(9(11)12)4-8(5)16(10,13)14/h3-4H,1-2H3,(H,11,12)
• InChI Key： RZCGSGHASVUECV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C(=CC=1C)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 248.01547272 g/mol
• Monoisotopic Mass: 248.01547272 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.23
• XLogP3: 1.6
• Topological Polar Surface Area: 89

Additional information on 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid

Comprehensive Overview of 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid (CAS No. 2757916-51-9)

5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid (CAS No. 2757916-51-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and agrochemical research. This compound, characterized by its unique fluorosulfonyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a benzoic acid backbone, makes it particularly valuable for applications requiring precise chemical modifications.

The growing interest in 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid can be attributed to its role in the development of advanced materials and bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, where its fluorosulfonyl group can act as a reactive handle for further derivatization. This feature is particularly relevant in the context of click chemistry and bioconjugation, which are hot topics in modern synthetic chemistry. The compound's ability to participate in selective reactions makes it a valuable tool for designing targeted therapeutics and diagnostic agents.

In addition to its pharmaceutical applications, 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid has found utility in the development of high-performance polymers and electronic materials. The methoxy and methyl substituents on the aromatic ring contribute to the compound's stability and solubility, which are critical factors in material science. Recent studies have highlighted its potential in creating organic semiconductors and light-emitting diodes (LEDs), aligning with the global push for sustainable and energy-efficient technologies.

The synthesis and characterization of 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid have been subjects of extensive research. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to ensure the compound's purity and structural integrity. These methods are essential for meeting the stringent quality standards required in pharmaceutical manufacturing and industrial applications.

One of the most frequently asked questions about 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid pertains to its safety profile and handling precautions. While the compound is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended to minimize exposure. Researchers also inquire about its storage conditions, which typically involve keeping the compound in a cool, dry environment away from light and moisture to maintain its stability.

The demand for 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid is expected to rise in the coming years, driven by its expanding applications in green chemistry and sustainable synthesis. As industries increasingly prioritize environmentally friendly processes, this compound's role in catalysis and renewable energy solutions is likely to grow. Its compatibility with flow chemistry and continuous manufacturing further enhances its appeal to modern chemical enterprises.

In summary, 5-(Fluorosulfonyl)-2-methoxy-4-methylbenzoic acid (CAS No. 2757916-51-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in pharmaceutical research, material science, and industrial chemistry. As research continues to uncover new uses for this compound, its significance in advancing cutting-edge technologies is set to increase, solidifying its position as a key player in the chemical industry.